![molecular formula C18H15ClN2O2 B5205741 N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide](/img/structure/B5205741.png)
N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide, also known as CQMA, is a chemical compound that has been extensively studied for its potential use in scientific research. CQMA is a member of the quinoline family of compounds, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to possess antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide in lab experiments is its ability to selectively inhibit the activity of specific enzymes and proteins. However, one limitation of using this compound is its potential toxicity, which can vary depending on the cell type and concentration used.
Future Directions
There are several future directions for the study of N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide, including the investigation of its potential as an anticancer agent, the development of new synthetic methods for producing this compound, and the identification of new targets for this compound inhibition. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions could be further explored.
Synthesis Methods
N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide can be synthesized using a variety of methods, including the condensation of 2-chlorobenzaldehyde with 8-hydroxyquinoline followed by reaction with acetic anhydride. This method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
N-[(2-chlorophenyl)(8-hydroxy-7-quinolinyl)methyl]acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as an inhibitor of protein kinase CK2, and as a potential anticancer agent. This compound has also been shown to possess antimalarial activity.
properties
IUPAC Name |
N-[(2-chlorophenyl)-(8-hydroxyquinolin-7-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O2/c1-11(22)21-17(13-6-2-3-7-15(13)19)14-9-8-12-5-4-10-20-16(12)18(14)23/h2-10,17,23H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQUKAAWDXGPUOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(C1=C(C2=C(C=CC=N2)C=C1)O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.